Cas no 886494-49-1 ( )

  structure
  structure
Product Name: 
CAS No:886494-49-1
MF:C12H15N3S
MW:233.332600831985
CID:871391
PubChem ID:7174019
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-(2,4-DIMETHYLPHENYL)-5-METHYL-2(3H)-THIAZOLONE HYDRAZONE
    • 886494-49-1
    •  
    • Inchi: 1S/C12H15N3S/c1-7-4-5-10(8(2)6-7)11-9(3)16-12(14-11)15-13/h4-6H,13H2,1-3H3,(H,14,15)
    • InChI Key: OIIGJTFAIWTMGZ-UHFFFAOYSA-N
    • SMILES: S1C(NN)=NC(=C1C)C1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 233.09866866g/mol
  • Monoisotopic Mass: 233.09866866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 79.2Ų
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